Cas no 944894-73-9 (5-({[(oxolan-2-yl)methyl]amino}methyl)furan-2-carboxylic acid)

• Product Name: 5-({[(oxolan-2-yl)methyl]amino}methyl)furan-2-carboxylic acid
• CAS No: 944894-73-9
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 5228288
• PubChem ID: 17605324
• Update Time: 2025-11-01

5-({[(oxolan-2-yl)methyl]amino}methyl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 5-[[[(tetrahydro-2-furanyl)methyl]amino]methyl]-
• 5-((((Tetrahydrofuran-2-yl)methyl)amino)methyl)furan-2-carboxylic acid
• 5-({[(oxolan-2-yl)methyl]amino}methyl)furan-2-carboxylic acid

• Inchi： 1S/C11H15NO4/c13-11(14)10-4-3-9(16-10)7-12-6-8-2-1-5-15-8/h3-4,8,12H,1-2,5-7H2,(H,13,14)
• InChI Key： MMFLYIAKXIYPOL-UHFFFAOYSA-N
• SMILES： O1C(CNCC2CCCO2)=CC=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on 5-({[(oxolan-2-yl)methyl]amino}methyl)furan-2-carboxylic acid

Recent Advances in the Study of 5-({[(oxolan-2-yl)methyl]amino}methyl)furan-2-carboxylic acid (CAS: 944894-73-9)

The compound 5-({[(oxolan-2-yl)methyl]amino}methyl)furan-2-carboxylic acid (CAS: 944894-73-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan-carboxylic acid scaffold and tetrahydrofuran-derived amine side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activity, particularly in the context of antimicrobial and anti-inflammatory properties.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 5-({[(oxolan-2-yl)methyl]amino}methyl)furan-2-carboxylic acid, highlighting its efficient production via a multi-step process involving reductive amination and carboxylation. The study emphasized the compound's stability under physiological conditions, making it a viable candidate for further drug development. Additionally, the research team identified key structural modifications that could enhance its bioavailability and target specificity.

In a separate investigation, researchers evaluated the antimicrobial efficacy of 5-({[(oxolan-2-yl)methyl]amino}methyl)furan-2-carboxylic acid against a panel of multidrug-resistant bacterial strains. The results, published in Antimicrobial Agents and Chemotherapy, demonstrated significant inhibitory activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and molecular docking studies.

Beyond its antimicrobial potential, recent preclinical studies have explored the anti-inflammatory properties of 5-({[(oxolan-2-yl)methyl]amino}methyl)furan-2-carboxylic acid. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that the compound effectively suppressed pro-inflammatory cytokines such as TNF-α and IL-6 in murine models of acute inflammation. These findings suggest its potential utility in treating inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the clinical translation of 5-({[(oxolan-2-yl)methyl]amino}methyl)furan-2-carboxylic acid. Pharmacokinetic studies indicate moderate oral bioavailability, necessitating further formulation optimization. Additionally, comprehensive toxicity assessments are required to ensure its safety profile. Ongoing research aims to address these limitations through structural analogs and prodrug strategies.

In conclusion, 5-({[(oxolan-2-yl)methyl]amino}methyl)furan-2-carboxylic acid (CAS: 944894-73-9) represents a versatile scaffold with dual antimicrobial and anti-inflammatory activities. Continued investigation into its mechanism of action and therapeutic potential is warranted, particularly in the face of rising antibiotic resistance and chronic inflammatory diseases. Collaborative efforts between chemists, biologists, and clinicians will be essential to advance this compound toward clinical applications.